Cas no 333954-90-8 (4-(piperidin-4-yloxy)benzonitrile hydrochloride)

• Product Name: 4-(piperidin-4-yloxy)benzonitrile hydrochloride
• CAS No: 333954-90-8
• MF: C₁₂H₁₅ClN₂O
• MW: 238.713301897049
• MDL: MFCD08544113
• CID: 917912
• PubChem ID: 17832273
• Update Time: 2025-05-25

4-(piperidin-4-yloxy)benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(piperidin-4-yloxy)-benzonitrile hydrochloride
• 4-(piperidin-4-yloxy)benzonitrile hydrochloride
• 4-piperidin-4-yloxybenzonitrile,hydrochloride
• BENZONITRILE,4-(4-PIPERIDINYLOXY)-,HYDROCHLORIDE (1:1)
• AR2147
• 333954-90-8
• DA-22133
• SB43503
• VXGQMTUMJLRDDQ-UHFFFAOYSA-N
• 4-(4-Cyanophenyloxy)piperidine Hydrochloride
• 4-piperidin-4-yloxybenzonitrile;hydrochloride
• A913335
• AS-45281
• 4-(Piperidin-4-yloxy)benzonitrile, HCl
• AKOS026700114
• F1907-8999
• 4-[(Piperidin-4-yl)oxy]benzonitrile--hydrogen chloride (1/1)
• SCHEMBL2705400
• EN300-69154
• 4-(PIPERIDIN-4-YLOXY)BENZONITRILE HCL
• DTXSID70591172
• 4-(piperidin-4-yloxy)benzonitrilehydrochloride
• MFCD08544113
• CS-W018359

• MDL： MFCD08544113
• Inchi： 1S/C12H14N2O.ClH/c13-9-10-1-3-11(4-2-10)15-12-5-7-14-8-6-12;/h1-4,12,14H,5-8H2;1H
• InChI Key： VXGQMTUMJLRDDQ-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(C#N)=CC=1)C1CCNCC1

Computed Properties

• Exact Mass: 238.08700
• Monoisotopic Mass: 238.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45Ų

Experimental Properties

• PSA: 45.05000
• LogP: 2.81988

4-(piperidin-4-yloxy)benzonitrile hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on 4-(piperidin-4-yloxy)benzonitrile hydrochloride

4-(Piperidin-4-yloxy)benzonitrile Hydrochloride: A Comprehensive Overview

4-(Piperidin-4-yloxy)benzonitrile hydrochloride (CAS No. 333954-90-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its intriguing properties, making it a subject of extensive research.

The chemical structure of 4-(piperidin-4-yloxy)benzonitrile hydrochloride consists of a benzonitrile group attached to a piperidine ring via an ether linkage. The piperidine moiety, a six-membered saturated ring containing one nitrogen atom, contributes to the compound's versatility. The hydrochloride salt form indicates that the compound exists in its protonated state, which may influence its solubility and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(piperidin-4-yloxy)benzonitrile hydrochloride. Researchers have explored various methodologies, including nucleophilic substitution and coupling reactions, to optimize the synthesis process. These efforts have not only improved the yield but also enhanced the purity of the compound, making it more suitable for large-scale production and application.

From a pharmacological perspective, 4-(piperidin-4-yloxy)benzonitrile hydrochloride has shown promising activity in preclinical studies. It exhibits selective binding to certain receptors, suggesting its potential as a lead compound for drug development. For instance, recent studies have demonstrated its ability to modulate ion channels, which could be exploited in the treatment of neurological disorders.

In addition to its pharmacological applications, 4-(piperidin-4-yloxy)benzonitrile hydrochloride has found utility in material science. Its unique electronic properties make it a candidate for use in organic electronics and advanced materials. Researchers are actively investigating its role as a precursor in the synthesis of conductive polymers and other functional materials.

The synthesis of 4-(piperidin-4-yloxy)benzonitrile hydrochloride involves multiple steps, each requiring precise control over reaction conditions. The process typically begins with the preparation of intermediates, followed by coupling reactions to assemble the final product. Recent innovations in catalytic systems have further streamlined this process, reducing reaction times and improving selectivity.

From an environmental standpoint, the production and handling of 4-(piperidin-4-yloxy)benzonitrile hydrochloride must adhere to strict safety protocols. Its classification as a non-hazardous chemical ensures that it can be safely used in various industrial and laboratory settings without posing significant risks to human health or the environment.

In conclusion, 4-(Piperidin-4-yloxy)benzonitrile Hydrochloride (CAS No. 333954-90-8) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development.